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Compound of Interest

Compound Name: IV-23

cat. No.: 812422238

This document provides essential safety and logistical information for the proper disposal of the
chemical substance designated as IV-23. The following procedures are designed to ensure the
safety of laboratory personnel and compliance with environmental regulations.

l. Immediate Safety and Spill Response
In the event of a spill or accidental release of IV-23, immediate action is crucial.
o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves (e.g., neoprene), and a lab coat.[1] In cases of
significant spills, respiratory protection may be necessary.

o Containment: For larger spills, dike the area with inert material such as sand or clay to
prevent it from entering drains or sewers.[2]

e Cleanup:

o Small Spills: Absorb the spill with a non-combustible absorbent material. The
contaminated absorbent should then be placed in a sealed, labeled container for disposal.

[3]

o Large Spills: Use non-sparking tools to collect the spilled material and contaminated
absorbent.[3][4]

o Decontamination: After the bulk of the spill has been removed, decontaminate the area. The
specific cleaning agent will depend on the chemical nature of IV-23. Following

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12422238?utm_src=pdf-interest
https://www.benchchem.com/product/b12422238?utm_src=pdf-body
https://www.benchchem.com/product/b12422238?utm_src=pdf-body
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25592.pdf
https://dam.assets.ohio.gov/image/upload/opi.ohio.gov/SDS%20Sheets%20Combined.pdf
https://can.wrmeadows.com/Msds-2K-CAN/3523-000.pdf
https://can.wrmeadows.com/Msds-2K-CAN/3523-000.pdf
https://lab.research.sickkids.ca/wp-content/uploads/sites/68/2019/08/2019-SDS-Compilation1.pdf
https://www.benchchem.com/product/b12422238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

decontamination, flush the area with water.[2]

Il. Standard Disposal Protocol

The disposal of IV-23 must be handled as hazardous waste, following all local, state, and
federal regulations. Under no circumstances should IV-23 be disposed of down the drain or in
regular trash.[5][6]

Step 1: Waste Identification and Segregation

« ldentify: Classify IV-23 waste according to its hazardous properties (e.g., flammable,
corrosive, reactive, toxic).

e Segregate: Do not mix IV-23 waste with other incompatible waste streams.[5][6] For
instance, flammable waste should be stored separately from oxidizers, and acidic waste
should be segregated from caustic waste.[7]

Step 2: Containerization

o Select Appropriate Container: Use a container that is compatible with IV-23. The container
must be in good condition, with no leaks or cracks, and have a tightly fitting screw cap.[5][8]

o Labeling: Affix a "Hazardous Waste" label to the container.[5] The label must include:

The words "Hazardous Waste"

[¢]

o

The full chemical name (IV-23) and its components

o

The specific hazards (e.g., flammable, corrosive)

The date accumulation started

[¢]

o The name of the principal investigator or generator

Step 3: Storage

o Accumulation Point: Store the waste container at a designated Satellite Accumulation Area
(SAA) within the laboratory.[6]
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» Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading.[5][7]

o Keep Closed: Keep the waste container closed at all times, except when adding waste.[5]
Step 4: Disposal Request

o Contact EHS: Once the container is full or the project is complete, contact your institution's
Environmental Health and Safety (EHS) department to schedule a waste pickup.[8]

o Manifest: Ensure all required paperwork, such as a hazardous waste manifest, is completed
accurately.[9]

lll. Quantitative Disposal Data

The following table summarizes key quantitative parameters for the disposal of IV-23.

Parameter Value/Guideline Source
pH Range for Aqueous Waste 5.0-9.0 Institutional EHS Protocol
) ) ) 5 gallons (if filled within 60 ) . )
Maximum Container Size University Disposal Guide[7]
days)[7]

55 gallons of hazardous waste
Satellite Accumulation Limit or 1 quart of acutely hazardous  EPA Regulation[8]

waste

Hazardous Waste

Empty Container Rinsate Collect as hazardous waste[6] o
Guidelines|[6]

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1V-23.
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Caption: Workflow for the proper disposal of 1V-23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12422238?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25592.pdf
https://dam.assets.ohio.gov/image/upload/opi.ohio.gov/SDS%20Sheets%20Combined.pdf
https://can.wrmeadows.com/Msds-2K-CAN/3523-000.pdf
https://lab.research.sickkids.ca/wp-content/uploads/sites/68/2019/08/2019-SDS-Compilation1.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.towson.edu/public-safety/environmental-health-safety/documents/hazardous-waste-procedures-revised-06-09.pdf
https://enviroserve.com/blog/6-steps-proper-hazardous-waste-disposal/
https://www.benchchem.com/product/b12422238#iv-23-proper-disposal-procedures
https://www.benchchem.com/product/b12422238#iv-23-proper-disposal-procedures
https://www.benchchem.com/product/b12422238#iv-23-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12422238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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